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Compound of Interest

2,6-Dichloro-4-iodo-3-
Compound Name:
methylpyridine

Cat. No.: B12954479

Get Quote

Compound Overview & Significance

e IUPAC Name: 2,6-Dichloro-4-iodo-3-methylpyridine[1]
e CAS Number: 1334589-76-2

e Molecular Formula:

¢ Molecular Weight: 287.91 g/mol

» Structural Role: A densely functionalized scaffold allowing orthogonal functionalization. The
C4-lodo position is the most reactive site for cross-coupling, followed by the C2/C6-Chloro
positions, enabling sequential library generation.

Synthesis Context & Impurity Profile

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for
identifying regioisomeric impurities. The compound is typically synthesized via Directed Ortho-
Lithiation (DoM) of 2,6-dichloro-3-methylpyridine.
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e Reagents: Lithium Diisopropylamide (LDA), THF (-78 °C), lodine (

).

e Mechanism: LDA selectively deprotonates the C4 position (adjacent to the methyl group and
meta to the directing chloro groups) due to steric and electronic directing effects, followed by

electrophilic quench with iodine.
o Common Impurities:
o Starting Material: 2,6-Dichloro-3-methylpyridine (Trace).
o Regioisomer: 2,6-Dichloro-3-iodo-5-methylpyridine (Rare, requires lithiation at C5).
o Hydrolysis Product: 6-Chloro-4-iodo-3-methylpyridin-2(1H)-one (if moisture is present).

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the primary confirmation of identity through the distinctive halogen

isotope pattern.

lonization & Molecular lon
e Method: GC-MS (Electron Impact, El, 70 eV) or LC-MS (ESI+).

e Molecular lon (
): The parent peak appears at m/z 287.
« |sotopic Pattern (The "Fingerprint”): The molecule contains two Chlorine atoms (

and
) and one lodine atom (
).

o M (287):
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(Relative Intensity: 100%)
o M+2 (289):

+

(Relative Intensity: ~64%)
o M+4 (291):

+

(Relative Intensity: ~10%)

o Note: The presence of lodine does not add M+2 peaks (monoisotopic), but the two
Chlorines create a characteristic 9:6:1 triad pattern.

Fragmentation Pathway (El)

Under Electron Impact, the C-1 bond is the weakest and cleaves first.
 [M]

(m/z 287): Molecular ion.

M -1]

(m/z 160): Loss of lodine radical (127 Da). This is often the base peak.

[M-1-CI|

(m/z 125): Subsequent loss of Chlorine.

[M - 1-Cl-HCN]

(m/z 98): Ring collapse/loss of neutral fragments.

Molecular lon [M]+ - I+ (127 Da M -1+ - Cls (35 Da [M-1-ClI+ - HCN/ C2H2 > Ring Fragmentation
m/z 287 (CI2 pattern) m/z 160 (CI2 pattern) m/z 125 m/z < 100
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Figure 1: Proposed EI-MS fragmentation pathway for 2,6-Dichloro-4-iodo-3-methylpyridine.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for structural purity. The high symmetry and substitution pattern result

in a very simple spectrum.

H NMR (Proton)

e Solvent:

(Chloroform-d) is standard.

o Key Features:

o Absence of Coupling: With substituents at 2, 3, 4, and 6, only position 5 has a proton.
There are no adjacent protons, so all signals appear as singlets.

o Signal Count: 2 Distinct Signals.

Shift (
Position Group Multiplicity Integration
» PpM)

Assignment
Logic

Deshielded
by adjacent
Cl(C6) and |
(C4).

C5-H Aromatic CH 7.60-7.75 Singlet (s) 1H

Typical aryl-
methyl shift;
2.45-2.55 Singlet (s) 3H slightly
deshielded by
ortho-Cl/l.

C3-Me Methyl

C NMR (Carbon)

o Key Feature: The Heavy Atom Effect. The carbon attached directly to lodine (C4) will appear
significantly upfield (shielded), often between 90-110 ppm, which is anomalous for aromatic
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carbons. This is a diagnostic peak.

Shift (
Carbon Type Description
» Ppm)
Diagnostic: Upfield
C4 C-l 105.0 - 115.0 shift due to lodine's
heavy atom effect.
C5 CH 128.0-130.0 Aromatic methine.
Quaternary,
C3 C-Me 135.0 - 140.0 )
substituted.
Deshielded by
C2,C6 C-Cl 148.0 - 152.0 electronegative
Chlorine and Nitrogen.
Me 20.0-22.0 Methyl carbon.

Infrared Spectroscopy (FT-IR)

IR is useful for quick identification of functional groups, particularly the absence of N-H or O-H

stretches (indicating dryness and lack of hydrolysis).

Experimental Protocols
Protocol A: NMR Sample Preparation

C-H Stretch (Aromatic): Weak band at 3050-3100 cm—1.

C-H Stretch (Aliphatic): Methyl bands at 2920-2980 cm~1.

Objective: High-resolution 1H and 13C acquisition.

Ring Skeletal Vibrations: Sharp bands at 1550 cm~* and 1380 cm~? (Pyridine ring modes).

C-ClI Stretch: Strong, broad bands in the fingerprint region, 700—800 cm~1.

C-I Stretch: Typically below 600 cm~1 (often outside standard IR range, requires Far-IR).
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e Mass: Weigh 10-15 mg of the solid compound.
e Solvent: Add 0.6 mL of

(99.8% D) containing 0.03% TMS as an internal standard.

o Dissolution: Sonicate for 30 seconds. The compound is highly lipophilic and should dissolve
instantly.

e Acquisition:

o H: 16 scans, 2 second relaxation delay.

o C: 512 scans minimum (quaternary carbons C-Cl and C-I relax slowly; consider adding
Cr(acac)

relaxant if S/N is poor).

Protocol B: GC-MS Purity Check

Objective: Confirm mono-iodination and absence of starting material.
e Column: HP-5ms or DB-5 (30m x 0.25mm x 0.25um).
e Carrier Gas: Helium at 1.0 mL/min.
e Temperature Program:
o Hold 50 °C for 1 min.
o Ramp 20 °C/min to 280 °C.
o Hold 5 min.
e Inlet: Split 20:1, 250 °C.

e Retention Time: Expect elution after the non-iodinated precursor (2,6-dichloro-3-
methylpyridine).
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Analytical Workflow Diagram

Crude Product
(2,6-Dichloro-4-iodo-3-methylpyridine)
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(Hexane/EtOAc)

v

GC-MS Analysis
Confirm MW 287 & CI2 Pattern

1H NMR (CDCI3)

Confirm Singlets & Integral Ratio (3:1)

13C NMR
Verify C4-1 Upfield Shift
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Figure 2: Recommended analytical workflow for validating the integrity of the halogenated
pyridine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS:1334589-76-2, 2,6-_&.-4-H-3-FF FIE -EL45EE 24 [bidepharm.com]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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